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Introduction

Ubiquitin-Specific Protease 30 (USP30) is a deubiquitinating enzyme (DUB) anchored to the
outer mitochondrial and peroxisomal membranes.[1] It plays a critical role in several key
cellular processes, including mitophagy, pexophagy, apoptosis, and tumorigenesis, by
removing ubiquitin chains from substrate proteins.[1][2][3][4] Specifically, USP30 antagonizes
the PINK1/Parkin pathway of mitophagy, a critical quality control mechanism for clearing
damaged mitochondria.[5][6] Dysregulation of USP30 has been implicated in
neurodegenerative diseases, cancers, and other disorders, making it a compelling therapeutic
target.[1][6]

This document provides detailed application notes and protocols for the use of N-cyano
pyrrolidine-based chemical probes, such as IMP-2586 and IMP-2587, as potent and selective
inhibitors and activity-based probes for USP30.[3][4] These probes are invaluable tools for
studying the cellular functions of USP30 and for the development of novel therapeutics.

Data Presentation

The following tables summarize the quantitative data for representative N-cyano pyrrolidine-
based USP30 chemical probes.

Table 1: In Vitro Inhibitory Potency of USP30 Probes
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Compound Target Assay Type ICs0 (NM) Reference
Fluorescence
IMP-2587 USP30 o 12.6 [2]
Polarization
o Fluorescence
Parent Inhibitor 1.~ USP30 o 18.3 [2]
Polarization
Ub-Rho110
USP30Inh-1 rhUSP30 15-30 [5]
Cleavage
Ub-Rho110
USP30Inh-2 rhUSP30 15-30 [5]
Cleavage
Ub-Rho110
USP30Inh-3 rhUSP30 15-30 [5]
Cleavage
Table 2: Cellular Target Engagement of USP30 Probes
Effective .
. . Incubation
Compound Cell Line Method Concentrati Ti Reference
ime
on
Activity-
Based
IMP-2586 Intact Cells Protein Nanomolar 10 min [2][7]
Profiling
(ABPP)
Activity-
Based
IMP-2587 Intact Cells Protein Nanomolar 10 min [21[7]
Profiling
(ABPP)
In-cell Target
SHSY5Y Engagement )
USP30Inh-1 Micromolar 24 h [5]
Cells (Ub-PA
probe)
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Signaling Pathways and Experimental Workflows
USP30's Role in Mitophagy Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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